Cas no 2034222-99-4 (N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide)

• Product Name: N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide
• CAS No: 2034222-99-4
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 5347330
• Update Time: 2025-11-05

N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[trans-4-(2-Pyridinyloxy)cyclohexyl]cyclopropanesulfonamide
• N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide

• Inchi： 1S/C14H20N2O3S/c17-20(18,13-8-9-13)16-11-4-6-12(7-5-11)19-14-3-1-2-10-15-14/h1-3,10-13,16H,4-9H2/t11-,12-
• InChI Key： RINIDEHZBOGLMQ-HAQNSBGRSA-N
• SMILES： C1(S(N[C@@H]2CC[C@@H](OC3=NC=CC=C3)CC2)(=O)=O)CC1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.2±55.0 °C(Predicted)
• pka: 10.84±0.40(Predicted)

Additional information on N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide

Comprehensive Overview of N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide (CAS No. 2034222-99-4)

N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide (CAS No. 2034222-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structure combining a cyclopropanesulfonamide moiety with a pyridin-2-yloxy substituted cyclohexyl group, making it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of biological pathways, given its structural similarity to other bioactive sulfonamides.

The molecular formula of N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide is C14H20N2O3S, with a molecular weight of 296.39 g/mol. Its stereochemistry, indicated by the (1r,4r) configuration, plays a crucial role in its biological activity and binding affinity to target proteins. The pyridin-2-yloxy group enhances its solubility and interaction with enzymatic sites, while the cyclopropanesulfonamide component contributes to its metabolic stability. These features make it a promising scaffold for designing novel therapeutics, especially in oncology and inflammatory diseases.

Recent studies highlight the growing demand for N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide in academic and industrial labs. Its CAS No. 2034222-99-4 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry. Researchers are exploring its synthesis routes, with a focus on optimizing yield and purity. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being investigated to align with sustainability trends in pharmaceutical manufacturing.

One of the key advantages of N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide is its versatility. It serves as an intermediate in the synthesis of more complex molecules, particularly those targeting protein kinases and G-protein-coupled receptors (GPCRs). The pyridin-2-yloxy moiety is known to improve pharmacokinetic properties, such as absorption and distribution, which are critical for drug candidates. Additionally, the cyclopropanesulfonamide group offers resistance to enzymatic degradation, enhancing the compound's half-life in biological systems.

The market for N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide is expanding, driven by its potential in precision medicine. With the rise of personalized therapies, there is increasing interest in small molecules that can selectively modulate disease pathways. This compound's unique structure positions it as a candidate for treating conditions like cancer, autoimmune disorders, and neurodegenerative diseases. Suppliers and contract research organizations (CROs) are scaling up production to meet the growing demand from biotech and pharmaceutical companies.

In summary, N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]cyclopropanesulfonamide (CAS No. 2034222-99-4) is a compound of high scientific and commercial value. Its structural features, including the pyridin-2-yloxy and cyclopropanesulfonamide groups, make it a versatile tool for drug discovery. As research progresses, this molecule is expected to play a pivotal role in developing next-generation therapeutics, aligning with global trends in healthcare innovation.